Cas no 2006863-48-3 (2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid)
2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid
- EN300-27725840
- 2006863-48-3
- 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid
-
- Inchi: 1S/C17H17NO4/c1-12(16(19)20)14-7-9-15(10-8-14)18-17(21)22-11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H,18,21)(H,19,20)
- InChI Key: RTSZMBYVIHXQBS-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=CC=1)C(C(=O)O)C)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 299.11575802g/mol
- Monoisotopic Mass: 299.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 75.6Ų
2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27725840-0.05g |
2-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid |
2006863-48-3 | 95.0% | 0.05g |
$636.0 | 2025-03-20 | |
| Enamine | EN300-27725840-0.1g |
2-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid |
2006863-48-3 | 95.0% | 0.1g |
$666.0 | 2025-03-20 | |
| Enamine | EN300-27725840-0.25g |
2-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid |
2006863-48-3 | 95.0% | 0.25g |
$696.0 | 2025-03-20 | |
| Enamine | EN300-27725840-0.5g |
2-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid |
2006863-48-3 | 95.0% | 0.5g |
$726.0 | 2025-03-20 | |
| Enamine | EN300-27725840-1.0g |
2-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid |
2006863-48-3 | 95.0% | 1.0g |
$757.0 | 2025-03-20 | |
| Enamine | EN300-27725840-2.5g |
2-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid |
2006863-48-3 | 95.0% | 2.5g |
$1483.0 | 2025-03-20 | |
| Enamine | EN300-27725840-5.0g |
2-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid |
2006863-48-3 | 95.0% | 5.0g |
$2193.0 | 2025-03-20 | |
| Enamine | EN300-27725840-10.0g |
2-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid |
2006863-48-3 | 95.0% | 10.0g |
$3254.0 | 2025-03-20 |
2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid
Research Brief on 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid (CAS: 2006863-48-3)
2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid (CAS: 2006863-48-3) is a synthetic intermediate of growing interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzyloxycarbonyl-protected amino group and propanoic acid moiety, has been increasingly utilized in the development of novel bioactive molecules and drug candidates. Recent studies have highlighted its potential as a key building block in the synthesis of peptidomimetics and small-molecule inhibitors targeting various disease pathways.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid as a versatile scaffold for designing selective COX-2 inhibitors. The researchers successfully incorporated this compound into a series of novel non-steroidal anti-inflammatory drug (NSAID) candidates, achieving improved selectivity profiles compared to traditional NSAIDs. Molecular docking studies revealed that the benzyloxycarbonyl group contributed significantly to enhanced binding affinity with the COX-2 active site.
In the field of oncology, recent preclinical investigations have explored the potential of derivatives of 2006863-48-3 as modulators of protein-protein interactions (PPIs). A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of potent MDM2-p53 interaction inhibitors using this compound as a core structure. The researchers observed that modifications to the propanoic acid moiety significantly influenced the compounds' ability to disrupt the MDM2-p53 complex, with certain derivatives showing promising antitumor activity in xenograft models.
The compound's application in peptide chemistry has also seen notable advancements. A recent publication in Organic & Biomolecular Chemistry (2024) detailed an efficient solid-phase peptide synthesis protocol utilizing 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid as a novel linker. This approach demonstrated superior stability under standard peptide coupling conditions while allowing for mild cleavage conditions, addressing longstanding challenges in peptide drug development.
From a synthetic chemistry perspective, recent methodological developments have focused on greener approaches to producing 2006863-48-3. A 2023 study in Green Chemistry reported a biocatalytic route using engineered lipases that achieved the target compound in high enantiomeric purity (>99% ee) under mild aqueous conditions. This sustainable synthesis method represents a significant improvement over traditional approaches that often require harsh conditions and generate substantial waste.
Analytical characterization of 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid has also progressed, with recent studies employing advanced techniques such as cryo-EM and solid-state NMR to elucidate its conformational preferences in various environments. These structural insights are proving valuable for rational drug design applications where precise control of molecular geometry is crucial for biological activity.
Looking forward, the unique chemical properties of 2006863-48-3 continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation and as a component of novel drug delivery systems. The compound's versatility and proven track record in medicinal chemistry suggest it will remain an important tool in pharmaceutical research for years to come.
2006863-48-3 (2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)